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Compound of Interest

Compound Name: Dihydro cuminyl alcohol

Cat. No.: B15511849 Get Quote

This document provides immediate safety, handling, and disposal protocols for Dihydro
cuminyl alcohol (also known as perillyl alcohol), tailored for research, scientific, and drug

development professionals. Adherence to these guidelines is critical for ensuring laboratory

safety and minimizing exposure risks.

Dihydro cuminyl alcohol (CAS: 536-59-4) is recognized as a skin, eye, and respiratory

irritant.[1][2] It is also moderately toxic if ingested and is a combustible liquid.[2][3][4][5]

Appropriate personal protective equipment (PPE) and handling procedures are mandatory to

mitigate these risks.

Personal Protective Equipment (PPE) Requirements
Based on the identified hazards, the following PPE is required when handling Dihydro
cuminyl alcohol.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[6] A

lab coat or chemical-resistant

apron.[1]

Prevents skin contact, which

can lead to irritation.[1][2]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Mitigates the risk of respiratory

tract irritation from vapors.[1]

Hand Protection Chemically resistant gloves.[6] To avoid direct skin contact.[6]

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Always handle Dihydro cuminyl alcohol in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling and before breaks or meals.[6]

Storage: Store in a cool, dry, and well-ventilated area away from heat sources and open

flames. Keep containers tightly closed when not in use.[6]

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation to disperse vapors.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.
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Clean: Decontaminate the spill area with a suitable solvent, followed by washing with soap

and water.

Disposal Plan:

All waste materials, including contaminated PPE, absorbent materials, and empty

containers, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of Dihydro cuminyl alcohol down the drain.

Experimental Workflow for Handling Dihydro
Cuminyl Alcohol
The following diagram outlines the standard workflow for safely handling Dihydro cuminyl
alcohol in a laboratory setting.
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Workflow for Safe Handling of Dihydro Cuminyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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